Cas no 74564-04-8 ( )

• Product name: &nbsp
• CAS No: 74564-04-8
• MF: C₁₁H₁₅NO
• MW: 177.2429
• CID: 979372
• PubChem ID: 283050

  Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-dimethylphenyl)methyl]acetamide
• 1,3-Dimethyl-4-acetaminomethyl-benzol
• AC1L5XSU
• AC1Q5OWC
• AR-1J7390
• N-(2,4-Dimethylbenzyl)acetamid
• N-(2,4-Dimethyl-benzyl)-acetamid
• n-(2,4-dimethylbenzyl)acetamide
• N-(2,4-dimethyl-benzyl)-acetamide
• N-< 2,4-Dimethyl-benzyl> -acetamid
• NSC137342
• SureCN6248360
• NSC-137342
• 74564-04-8
• DTXSID90300501
• SCHEMBL6248360
• DS-011803
• &nbsp;

• Inchi： InChI=1S/C11H15NO/c1-8-4-5-11(9(2)6-8)7-12-10(3)13/h4-6H,7H2,1-3H3,(H,12,13)
• InChI Key： BPOSXEWZYFTEHD-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)CNC(=O)C)C

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 2.33040